Cas no 1219130-54-7 (7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one)

7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one is a boronic ester derivative of dihydroquinolinone, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include enhanced stability under ambient conditions compared to free boronic acids, making it suitable for prolonged storage and handling. The tetramethyl dioxaborolane moiety improves solubility in organic solvents, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura couplings. The dihydroquinolin-2-one scaffold offers a functionalized heterocyclic core, valuable for constructing pharmacologically active compounds. This compound is particularly useful in the synthesis of complex molecules, where its balanced reactivity and stability enable efficient boron-based transformations.
7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one structure
1219130-54-7 structure
Product Name:7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one
CAS No:1219130-54-7
MF:C15H18BNO3
MW:271.119324207306
MDL:MFCD25542206
CID:3162520
PubChem ID:67304210
Update Time:2025-05-21

7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1H)-one
    • 7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one
    • SB72000
    • QUINOLIN-2(1H)-ONE-7-BORONIC ACID PINACOL ESTER
    • 859-593-7
    • AKOS025146763
    • 7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)QUINOLIN-2-OL
    • UYB13054
    • Z2009986898
    • DB-108173
    • CS-0368569
    • 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-quinolin-2-one
    • EN300-204659
    • SCHEMBL2172654
    • (2-Hydroxyquinolin-7-yl)boronic acid pinacol ester
    • MFCD25542206
    • 1219130-54-7
    • C91701
    • MDL: MFCD25542206
    • Inchi: 1S/C15H18BNO3/c1-14(2)15(3,4)20-16(19-14)11-7-5-10-6-8-13(18)17-12(10)9-11/h5-9H,1-4H3,(H,17,18)
    • InChI Key: IJOMZTYUGWZEPN-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C=CC(NC3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 271.1379736Da
  • Monoisotopic Mass: 271.1379736Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų

7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one Pricemore >>

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Additional information on 7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one

Professional Introduction to Compound with CAS No. 1219130-54-7 and Product Name: 7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one

The compound identified by the CAS number 1219130-54-7 and the product name 7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential therapeutic applications. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl moiety in its molecular structure suggests a high degree of functionalization, which is often exploited in the development of novel drug candidates.

In recent years, there has been a growing interest in boronic acid derivatives due to their unique chemical properties and biological activities. Boronic acids are known for their ability to form reversible covalent bonds with various biological targets, making them valuable tools in drug design. The tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound enhances its stability and reactivity, making it an attractive intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals.

The core structure of this compound, 1,2-dihydroquinolin-2-one, is derived from quinoline derivatives, which have a long history of use in medicinal chemistry. Quinoline-based compounds are well-known for their antimicrobial and antimalarial properties. The addition of the tetramethyl-1,3,2-dioxaborolan-2-yl group to the quinoline scaffold introduces new possibilities for further functionalization and derivatization. This modification allows for the facile introduction of other functional groups at specific positions on the molecule, enabling the creation of libraries of compounds with tailored biological activities.

One of the most promising applications of this compound is in the field of targeted cancer therapy. Recent studies have demonstrated that boronic acid derivatives can be effectively used to develop small-molecule inhibitors that target specific enzymes involved in cancer cell proliferation. The tetramethyl-1,3,2-dioxaborolan-2-yl group facilitates the attachment of other pharmacophores that can enhance binding affinity to these targets. For instance, modifications at the 7-position of the quinoline ring can lead to compounds that inhibit kinases and other enzymes overexpressed in tumor cells.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and targeting these processes with small molecules can be an effective strategy for antiviral therapy. The structural features of 7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one make it a versatile scaffold for designing inhibitors that disrupt viral replication cycles. By leveraging cross-coupling reactions to introduce additional functional groups at critical positions within the molecule, researchers can develop compounds with potent antiviral activity.

The synthesis of this compound involves multiple steps that highlight its complexity and the sophistication required in modern pharmaceutical chemistry. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group requires precise control over reaction conditions to ensure high yield and purity. This is particularly important when dealing with pharmaceutical intermediates, where impurities can significantly impact downstream applications.

In conclusion, 7-(Tetramethyl-1,3,2-dioxaborlan-2-yl)-1,2-dihydroquinolin-2-one represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable tool for drug discovery and development. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.

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